4-acetamido-4/'-maleimidylstilbene-2,2/'-disulfonic acid
4-acetamido-4/'-maleimidylstilbene-2,2/'-disulfonic acid
Brand Name:
Vulcanchem
CAS No.:
118121-38-3
VCID:
VC0047446
InChI:
InChI=1S/C20H16N2O9S2/c1-12(23)21-15-6-4-13(17(10-15)32(26,27)28)2-3-14-5-7-16(11-18(14)33(29,30)31)22-19(24)8-9-20(22)25/h2-11H,1H3,(H,21,23)(H,26,27,28)(H,29,30,31)/b3-2+
SMILES:
CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C20H16N2O9S2
Molecular Weight:
492.5 g/mol
4-acetamido-4/'-maleimidylstilbene-2,2/'-disulfonic acid
CAS No.: 118121-38-3
Main Products
VCID: VC0047446
Molecular Formula: C20H16N2O9S2
Molecular Weight: 492.5 g/mol
CAS No. | 118121-38-3 |
---|---|
Product Name | 4-acetamido-4/'-maleimidylstilbene-2,2/'-disulfonic acid |
Molecular Formula | C20H16N2O9S2 |
Molecular Weight | 492.5 g/mol |
IUPAC Name | 5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid |
Standard InChI | InChI=1S/C20H16N2O9S2/c1-12(23)21-15-6-4-13(17(10-15)32(26,27)28)2-3-14-5-7-16(11-18(14)33(29,30)31)22-19(24)8-9-20(22)25/h2-11H,1H3,(H,21,23)(H,26,27,28)(H,29,30,31)/b3-2+ |
Standard InChIKey | VVMKDNFTYDHDJS-UHFFFAOYSA-N |
Isomeric SMILES | CC(=O)NC1=CC(=C(C=C1)/C=C/C2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O |
SMILES | CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O |
Canonical SMILES | CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O |
Synonyms | 4-acetamido-4'-maleimidylstilbene-2,2'-disulfonic acid AMIDS-stilbene |
PubChem Compound | 6449851 |
Last Modified | Nov 11 2021 |
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